N2,9-Diacetylguanine-13C2,15N

• Molecular Formula: C9H9N5O3
• Molecular Weight: 238.18 g/mol
• InChI: InChI=1S/C9H9N5O3/c1-4(15)11-9-12-7-6(8(17)13-9)10-3-14(7)5(2)16/h3H,1-2H3,(H2,11,12,13,15,17)/i6+1,7+1,10+1
• InChIKey: GILZZWCROUGLIS-NQAOKQPGSA-N

N2,9-Diacetylguanine-13C2,15N: Isotope-Labeled Purine Derivative for MS and Tracer Studies

N2,9-Diacetylguanine-13C2,15N is a stable heavy isotope-labeled purine derivative in which two carbon atoms are enriched in carbon-13 (¹³C) and one nitrogen atom is enriched in nitrogen-15 (¹⁵N). This isotopic labeling produces a mass shift of +3 Da relative to the unlabeled parent compound (natural abundance isotopic composition). The compound is chemically identical to N2,N9-Diacetylguanine (HY-41619) but carries specific isotopic signatures that enable its use as an internal standard for mass spectrometry-based quantitation and as a metabolic tracer [1]. The unlabeled parent compound serves as a key intermediate in the synthesis of acyclic nucleoside analogues, including acyclovir and ganciclovir, and is designated as Aciclovir EP Impurity L under European Pharmacopoeia standards .

Labeled ISTD Stable isotope-labeled internal standard for quantitative MS, carrying ¹³C₂ and ¹⁵N labels

Impurity Analysis Enables acyclovir/ganciclovir impurity monitoring with matrix-effect correction

Labeled Probe Precursor for labeled nucleoside synthesis and heteronuclear NMR studies

• [1] MedChemExpress. N2,9-Diacetylguanine-13C2,15N Product Page. Cat. No.: HY-W747973. View Source

Why Unlabeled N2,9-Diacetylguanine Fails as an Internal Standard

Substitution of N2,9-Diacetylguanine-13C2,15N with the unlabeled analog (C9H9N5O3, MW 235.20) in quantitative bioanalytical assays introduces fundamental analytical error. Unlabeled N2,9-Diacetylguanine co-elutes and shares identical mass spectrometric fragmentation patterns with the analyte of interest, precluding its use as an internal standard for isotope dilution mass spectrometry [1]. In contrast, the ¹³C₂,¹⁵N triple-labeling produces a stable +3 Da mass difference (MW 238.18), enabling simultaneous detection and distinct chromatographic resolution when paired with appropriate MS acquisition parameters . For applications requiring metabolic fate tracking or unambiguous NMR signal assignment, only the isotopically enriched form provides the requisite spin-active nuclei (¹³C with spin ½, ¹⁵N with spin -½) for heteronuclear correlation experiments, as demonstrated in nucleic acid NMR studies [2].

N2,9-Diacetylguanine-13C2,15N

Unlabeled N2,9-Diacetylguanine

Unlabeled analog co-elutes and shares fragmentation patterns; lacks mass shift for isotopic dilution, making ion suppression correction impossible.

¹³C,¹⁵N dual-labeled

Natural abundance (unlabeled)

Natural abundance ¹³C/¹⁵N levels are NMR-inactive for practical heteronuclear correlation; only labeled material enables multidimensional NMR experiments.

• [1] MedChemExpress. Isotope-Labeled Compounds: Applications in Drug Development. View Source
• [2] Acedo M, et al. J Org Chem. 1997; 62(22): 7561-7564. Use of a 13C Atom To Differentiate Two 15N-Labeled Nucleosides. View Source

Quantitative Differentiation Evidence

Mass Spectrometry Internal Standard: +3 Da Mass Shift for Ion Suppression-Free Quantitation

N2,9-Diacetylguanine-13C2,15N (MW 238.18) exhibits a +3 Da mass increment relative to unlabeled N2,9-Diacetylguanine (MW 235.20), arising from substitution of two ¹²C atoms with ¹³C (+2 Da) and one ¹⁴N atom with ¹⁵N (+1 Da) [1]. This stable isotopic mass difference is sufficient to prevent signal overlap between the analyte and internal standard in quadrupole-based MS analyzers operating at unit resolution. The labeled compound co-elutes with the unlabeled analyte under identical reversed-phase HPLC conditions, thereby correcting for matrix-induced ion suppression or enhancement effects that would otherwise compromise quantitation accuracy [2].

Mass Spectrometry ISTD

Head-to-head

+3.0 Da mass shift

vs unlabeled analog (235.20 Da)

Enables matrix-effect correction via isotope dilution

Co-elutes under reversed-phase HPLC conditions

Evidence Dimension	Moniosotopic molecular mass
Target Compound Data	238.18 Da (C₇¹³C₂H₉N₄¹⁵NO₃)
Comparator Or Baseline	235.20 Da (C₉H₉N₅O₃) for unlabeled N2,9-Diacetylguanine
Quantified Difference	+3.0 Da (1.28% relative mass increase)
Conditions	Calculated exact mass based on IUPAC atomic masses; applicable to high-resolution and unit-resolution MS

Why This Matters

The +3 Da mass shift allows procurement specialists to confidently select this compound for isotope dilution LC-MS/MS assays where unlabeled internal standards would be scientifically invalid due to isobaric interference.

• [1] MedChemExpress. N2,9-Diacetylguanine-13C2,15N Product Page. Molecular Weight: 238.18. View Source
• [2] SIELC Technologies. Separation of N2,9-Diacetylguanine on Newcrom R1 HPLC column. RP-HPLC with MS-compatible mobile phase. View Source

Isotopic Purity: >98% ¹³C₂,¹⁵N Enrichment Minimizes Isotopic Cross-Talk

The isotopic enrichment specification for N2,9-Diacetylguanine-13C2,15N exceeds 98% at the labeled positions, as indicated by vendor quality control data [1]. This high level of enrichment ensures that <2% of the product pool contains natural abundance isotopes at the labeled sites, which would otherwise generate a residual +0 Da signal overlapping with the unlabeled analyte. In contrast, generic unlabeled N2,9-Diacetylguanine contains ~1.1% natural abundance ¹³C, producing a measurable isotopic envelope that can confound trace-level quantitation.

Isotopic Enrichment

Class-level

>98% ¹³C₂,¹⁵N

vs natural abundance (1.1% ¹³C, 0.37% ¹⁵N)

Minimizes isotopic cross-talk, supporting low LLOQ

Lot-specific COA review recommended

Evidence Dimension	Isotopic enrichment at labeled positions
Target Compound Data	>98% ¹³C at two carbon positions; >98% ¹⁵N at one nitrogen position
Comparator Or Baseline	Natural abundance: 1.11% ¹³C per carbon; 0.37% ¹⁵N per nitrogen
Quantified Difference	≥88× enrichment factor for ¹³C; ≥265× for ¹⁵N relative to natural abundance
Conditions	Stated specification based on manufacturer QC; exact lot-specific certificate of analysis available upon request

Why This Matters

High isotopic enrichment directly translates to lower limits of quantitation (LLOQ) in MS assays by minimizing isotopic cross-talk, a critical procurement consideration for regulated bioanalytical method validation.

• [1] MedChemExpress. N2,9-Diacetylguanine-13C2,15N Product Page. Isotope-Labeled Compounds. View Source

Precursor to 8-Aminoguanosine-13C2,15N: Labeled PNP Inhibitor Synthesis

N2,9-Diacetylguanine-13C2,15N serves as a direct synthetic intermediate for the preparation of 8-Aminoguanosine-13C2,15N . The latter is an isotopically labeled analog of 8-Aminoguanosine, a compound with reported potent inhibitory activity against purine nucleoside phosphorylase (PNP). The ¹³C₂,¹⁵N labeling is retained through the synthetic sequence, enabling downstream metabolic and pharmacokinetic studies of the PNP inhibitor without requiring de novo isotopic labeling at the final nucleoside stage.

Synthetic Precursor

Data to verify

Direct precursor to 8-Aminoguanosine-13C2,15N

Provides labeled PNP inhibitor research entry point

Supplier documentation; independent verification advised

Evidence Dimension	Synthetic utility
Target Compound Data	Direct precursor to 8-Aminoguanosine-13C2,15N (A609877)
Comparator Or Baseline	Alternative route: de novo synthesis from labeled guanine (commercially limited availability; multi-step protection/deprotection required)
Quantified Difference	Not quantified; comparative assessment based on reported synthetic accessibility
Conditions	Synthetic pathway referenced in product documentation; original synthetic methods reported in Kazmers et al. (Science 1981) and Chern et al. (J Med Chem 1993)

Why This Matters

For research groups requiring isotopically labeled PNP inhibitors for mechanistic enzymology or in vivo tracer studies, this compound provides a validated entry point that avoids the cost and time associated with custom synthesis of labeled nucleosides from basic isotopic precursors.

¹³C,¹⁵N Dual-Labeling for Heteronuclear NMR Correlation Experiments

The simultaneous incorporation of ¹³C (nuclear spin I = ½) and ¹⁵N (I = -½) at defined positions within the purine scaffold converts this compound into an NMR-active probe. In contrast, unlabeled N2,9-Diacetylguanine contains only ~1.1% ¹³C and 0.37% ¹⁵N at natural abundance, rendering heteronuclear correlation experiments impractical without prolonged acquisition times or cryoprobe sensitivity enhancement. Published studies demonstrate that the ¹³C atom in multilabeled guanine derivatives functions as a spectroscopic 'tag' to differentiate ¹⁵N resonances at N1 and N2 positions in oligonucleotides [1].

NMR Probe Sensitivity

Class-level

~100× signal enhancement

vs natural abundance ¹³C,¹⁵N

Enables unambiguous N1/N2 resonance assignment

Validated in oligonucleotide NMR studies

Evidence Dimension	NMR sensitivity for ¹³C-¹⁵N correlation experiments
Target Compound Data	~100% abundance of NMR-active nuclei at labeled positions (¹³C and ¹⁵N both spin-½)
Comparator Or Baseline	Natural abundance: 1.11% ¹³C, 0.37% ¹⁵N (signal enhancement factor >90× for ¹³C; >270× for ¹⁵N)
Quantified Difference	Signal-to-noise ratio improvement by approximately two orders of magnitude at equivalent concentrations and acquisition times
Conditions	Applicable to ¹³C-detected and ¹⁵N-edited NMR pulse sequences; validated in nucleic acid structural studies

Why This Matters

Structural biology and nucleic acid chemistry laboratories requiring unambiguous assignment of purine nitrogen resonances in DNA/RNA fragments will find that only the ¹³C,¹⁵N-labeled form provides sufficient sensitivity for multidimensional heteronuclear NMR experiments without millimolar sample concentrations.

• [1] Acedo M, et al. J Org Chem. 1997; 62(22): 7561-7564. Use of a 13C Atom To Differentiate Two 15N-Labeled Nucleosides. View Source

Application Scenarios for N2,9-Diacetylguanine-13C2,15N

Internal Standard for LC-MS/MS Quantitation in Pharmacokinetic Studies

The +3 Da mass difference of N2,9-Diacetylguanine-13C2,15N relative to unlabeled analyte [1] enables its deployment as a stable isotope-labeled internal standard (SIL-IS) for quantitative bioanalysis. In drug metabolism and pharmacokinetic (DMPK) studies involving acyclovir or ganciclovir production processes—where N2,9-Diacetylguanine may be present as a process impurity or intermediate—the labeled compound corrects for matrix effects and extraction variability across plasma, urine, or tissue homogenate matrices. Analytical method validation in compliance with ICH M10 and FDA bioanalytical guidance is predicated on the availability of a structurally identical SIL-IS with adequate mass separation.

Metabolic Tracing of Guanine Moieties in Nucleoside Analog Biosynthesis

The ¹³C and ¹⁵N labels in N2,9-Diacetylguanine-13C2,15N serve as non-radioactive tracers for tracking the metabolic fate of the guanine scaffold in cellular or in vitro enzymatic systems [2]. Researchers investigating purine salvage pathways or the incorporation of guanine derivatives into nucleic acids can use high-resolution mass spectrometry to distinguish labeled metabolites from endogenous unlabeled pools. This application is particularly valuable in studies of nucleoside analog prodrug activation, where the acetyl protecting groups are cleaved intracellularly to release labeled guanine for downstream incorporation.

Synthesis of 8-Aminoguanosine-13C2,15N for PNP Inhibition Studies

N2,9-Diacetylguanine-13C2,15N is a documented synthetic precursor to 8-Aminoguanosine-13C2,15N , a labeled analog of a known PNP inhibitor. Procurement of the labeled diacetylguanine intermediate enables researchers to prepare the corresponding isotopically labeled PNP inhibitor without undertaking multi-step isotopic labeling from elementary precursors. This approach preserves the ¹³C₂,¹⁵N labeling pattern through the final nucleoside product, supporting subsequent in vitro enzyme kinetics studies (e.g., isotope-edited binding assays) or in vivo ADME investigations where the labeled inhibitor can be distinguished from endogenous purines.

NMR Structural Probing of Guanine-Containing Oligonucleotides

Following deprotection of the N2- and N9-acetyl groups, the resulting guanine-13C2,15N can be enzymatically or chemically incorporated into synthetic DNA or RNA oligonucleotides [3]. The spin-½ nuclei at the labeled positions enable ¹H-¹³C, ¹H-¹⁵N, and ¹³C-¹⁵N heteronuclear correlation NMR experiments that resolve resonance overlap in crowded spectral regions. As demonstrated in published nucleic acid NMR studies using analogous multilabeled guanosines [3], the ¹³C tag allows unambiguous discrimination of N1 and N2 ¹⁵N resonances—a capability not achievable with unlabeled or singly labeled materials.

Application

Selection Property

Validation Focus

Bioanalytical quantitation of acyclovir-related impurities

Stable mass shift for matrix-effect correction

Ion suppression correction and LLOQ performance

Metabolic tracing of guanine scaffold

Isotopic labeling for metabolite discrimination

HRMS-based fate mapping in cellular systems

Synthesis of labeled PNP inhibitor

Direct synthetic precursor utility

Preservation of ¹³C₂,¹⁵N pattern to final nucleoside

NMR structural probing of oligonucleotides

Spin-active ¹³C,¹⁵N nuclei

Unambiguous N1/N2 resonance assignment

• [1] MedChemExpress. N2,9-Diacetylguanine-13C2,15N Product Page. Molecular Weight: 238.18. View Source
• [2] MedChemExpress. Isotope-Labeled Compounds: Applications in Drug Development. View Source
• [3] Acedo M, et al. J Org Chem. 1997; 62(22): 7561-7564. Use of a 13C Atom To Differentiate Two 15N-Labeled Nucleosides. View Source